3-[4-(Methoxycarbonyl)phenyl]propanoic acid

• IUPAC Name: 3-(4-methoxycarbonylphenyl)propanoic acid
• InChI: InChI=1S/C11H12O4/c1-15-11(14)9-5-2-8(3-6-9)4-7-10(12)13/h2-3,5-6H,4,7H2,1H3,(H,12,13)
• InChI Key: AEPLPTIERJSGES-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CCC(=O)O
• Molecular Formula: C11H12O4
• DSSTOX Substance ID: DTXSID70627743
• Molecular Weight: 208.21 g/mol
• CAS RN: 151937-09-6

Description

3-[4-(Methoxycarbonyl)phenyl]propanoic acid is an organic compound with the molecular formula C11H12O4. It is also known by other names such as 4-(2-Carboxyethyl)benzoic acid methyl ester and 3-(4-methoxycarbonylphenyl)propanoic acid.

Molecular Structure Analysis

The molecular structure of 3-[4-(Methoxycarbonyl)phenyl]propanoic acid can be represented by the InChI code: 1S/C11H12O4/c1-15-11(14)8-4-2-7(3-5-8)4-7-10(12)13/h2-3,5-6H,4,7H2,1H3,(H,12,13). The compound has a molecular weight of 208.21 g/mol.

Physical And Chemical Properties Analysis

3-[4-(Methoxycarbonyl)phenyl]propanoic acid has a molecular weight of 208.21 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4. The compound also has a rotatable bond count of 5. Its exact mass and monoisotopic mass are 208.07355886 g/mol. The topological polar surface area of the compound is 63.6 Ų.

Scientific Research Applications

Drug Design and Delivery

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Chemical Reagent

3-[4-(Methoxycarbonyl)phenyl]propanoic acid can be used as a reagent in various chemical reactions. . .

Nitration of Arylboronic Acids

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Synthesis of Triple-Acting PPARα, -γ, and -δ Agonist

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Synthesis routes and methods I

Procedure details

To a solution of 4-methoxycarbonylcinnamic acid (4.64 g) in acetic acid (300 ml) is added 10% palladium-carbon (0.5 g), and the mixture is subjected to hydrogenation at 70° C. under atmospheric pressure for two hours. The catalyst is removed by filtration, and the filtrate is concentrated under reduced pressure. To the residue is added water, and the precipitated white powder is collected by filtration to give 3-(4-methoxycarbonylphenyl)propionic acid (3.87 g).

Synthesis routes and methods II

Procedure details

To a solution of methyl 4-(3-methoxy-3-oxopropyl)benzoate (5.05 g, 22.7 mmol) in methanol (120 ml) was added 1N aqueous sodium hydroxide solution (22.7 ml) at 0° C., and the mixture was stirred at room temperature for 16 hrs. After the reaction mixture was concentrated, the residue was dissolved in water, and the solution was washed with diethyl ether. To the aqueous layer was added 6N hydrochloric acid, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was concentrated under reduced pressure, and the obtained residue was dissolved in chloroform, and insoluble materials were filtered off. The solvent was evaporated under reduced pressure, and the obtained residue was powderized with hexane to give the title compound (3.61 g) as a powder.